Cas no 195828-30-9 (Benzo[g]quino[4',3':3,4]pyrazolo[5,1-b]quinazoline-6,8,13,14(5H,7H)-tetrone)

• Product Name: Benzo[g]quino[4',3':3,4]pyrazolo[5,1-b]quinazoline-6,8,13,14(5H,7H)-tetrone
• CAS No: 195828-30-9
• MF: C₂₁H₁₀N₄O₄
• MW: 382.328504085541
• CID: 116837
• PubChem ID: 135503879
• Update Time: 2025-04-18

Benzo[g]quino[4',3':3,4]pyrazolo[5,1-b]quinazoline-6,8,13,14(5H,7H)-tetrone Chemical and Physical Properties

Names and Identifiers

• Benzo[g]quino[4',3':3,4]pyrazolo[5,1-b]quinazoline-6,8,13,14(5H,7H)-tetrone
• CTK0H1540
• Benzo[g]quino[4,3:3,4]pyrazolo[5,1-b]quinazoline-6,8,13,14(5H,7H)-tetrone
• 195828-30-9
• DTXSID80442924
• 1,13,17,25-tetrazahexacyclo[12.11.0.03,12.05,10.015,24.018,23]pentacosa-3(12),5,7,9,13,15(24),18,20,22-nonaene-2,4,11,16-tetrone
• 4-hydroxy-1,13,17,25-tetrazahexacyclo[12.11.0.03,12.05,10.015,24.018,23]pentacosa-3,5,7,9,12,14,18,20,22,24-decaene-2,11,16-trione

• Inchi： 1S/C21H10N4O4/c26-17-9-5-1-2-6-10(9)18(27)16-13(17)21(29)25-19(23-16)14-15(24-25)11-7-3-4-8-12(11)22-20(14)28/h1-8,26H,(H,22,28)
• InChI Key： GZCLZNNCTZSVEI-UHFFFAOYSA-N
• SMILES： OC1C2C=CC=CC=2C(C2C=1C(N1C(=C3C(NC4C=CC=CC=4C3=N1)=O)N=2)=O)=O

Computed Properties

• Exact Mass: 382.07020481g/mol
• Monoisotopic Mass: 382.07020481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 991
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 32
• XLogP3: 1.8
• Topological Polar Surface Area: 114Ų